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Compound of Interest

Compound Name: Fingolimod phosphate

Cat. No.: B026995

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Fingolimod
(FTY720) in Experimental Autoimmune Encephalomyelitis (EAE) mouse models, a common
preclinical model for multiple sclerosis. The information compiled herein is intended to guide
researchers in designing and executing studies to evaluate the therapeutic potential of
Fingolimod and related compounds.

Mechanism of Action

Fingolimod is a sphingosine-1-phosphate (S1P) receptor modulator.[1][2] Its active form,
Fingolimod-phosphate, acts as a functional antagonist of the S1P1 receptor.[3] This modulation
leads to the sequestration of lymphocytes in the lymph nodes, preventing their infiltration into
the central nervous system (CNS).[1][4][5] Fingolimod readily crosses the blood-brain barrier
and may also exert direct effects on neural cells within the CNS.[3][5] Studies have shown that
Fingolimod's efficacy in EAE models is dependent on its action on S1P1 receptors on
astrocytes.[6][7]

Signaling Pathway of Fingolimod Phosphate

Fingolimod is a prodrug that is phosphorylated in vivo by sphingosine kinase 2 to its active
form, Fingolimod-phosphate.[5] Fingolimod-phosphate then binds to S1P receptors (S1P1,
S1P3, S1P4, and S1P5).[5] The binding to S1P1 on lymphocytes leads to the internalization
and degradation of the receptor, rendering the cells unresponsive to the S1P gradient that
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normally guides their exit from lymph nodes.[5] This results in a reversible reduction of
circulating lymphocytes. Within the CNS, Fingolimod-phosphate can modulate astrocyte
activity, which is crucial for its therapeutic effect in EAE.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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